Cas no 1520635-40-8 (3-Oxo-6-(m-tolyl)-2,3-dihydropyridazine-4-carboxylic acid)

• Product Name: 3-Oxo-6-(m-tolyl)-2,3-dihydropyridazine-4-carboxylic acid
• CAS No: 1520635-40-8
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 5047108
• Update Time: 2025-11-06

3-Oxo-6-(m-tolyl)-2,3-dihydropyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-6-(m-tolyl)-2,3-dihydropyridazine-4-carboxylic acid
• 3-(3-methylphenyl)-6-oxo-1H-pyridazine-5-carboxylic acid
• 3-Oxo-6-(m-tolyl)-2,3-dihydropyridazine-4-carboxylic acid

• Inchi： 1S/C12H10N2O3/c1-7-3-2-4-8(5-7)10-6-9(12(16)17)11(15)14-13-10/h2-6H,1H3,(H,14,15)(H,16,17)
• InChI Key： DMZNTPIOWREXTG-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC(C2C=CC=C(C)C=2)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 412
• XLogP3: 1.9
• Topological Polar Surface Area: 78.8

Additional information on 3-Oxo-6-(m-tolyl)-2,3-dihydropyridazine-4-carboxylic acid

3-Oxo-6-(m-tolyl)-2,3-dihydropyridazine-4-carboxylic Acid: A Comprehensive Overview

3-Oxo-6-(m-tolyl)-2,3-dihydropyridazine-4-carboxylic acid, also known by its CAS number 1520635-40-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of dihydropyridazines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The presence of the m-tolyl group and the carboxylic acid moiety introduces unique electronic and structural properties that make this compound a valuable subject for research and potential applications.

The structure of 3-Oxo-6-(m-tolyl)-2,3-dihydropyridazine-4-carboxylic acid is characterized by a dihydropyridazine ring system with an oxo group at position 3 and a carboxylic acid group at position 4. The m-tolyl substituent at position 6 adds steric bulk and electron-donating properties to the molecule. This combination of functional groups makes the compound versatile in terms of reactivity and potential for further chemical modifications.

Recent studies have focused on the synthesis and characterization of this compound, particularly its electronic properties and reactivity. Researchers have explored its potential as a building block in the construction of more complex molecules with applications in drug discovery, material science, and catalysis. For instance, the carboxylic acid group can be readily functionalized to create derivatives with tailored properties.

In terms of synthesis, 3-Oxo-6-(m-tolyl)-2,3-dihydropyridazine-4-carboxylic acid can be prepared via various routes, including condensation reactions and cyclization processes. One common approach involves the reaction of an appropriate diamino compound with a carbonyl-containing precursor under specific conditions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product.

The compound's electronic properties have been studied using computational methods such as density functional theory (DFT). These studies reveal that the dihydropyridazine ring system contributes significantly to the molecule's conjugation and stability. The presence of electron-donating groups like the m-tolyl substituent further modulates these properties, making the compound suitable for applications in organic electronics.

Preliminary experiments suggest that 3-Oxo-6-(m-tolyl)-2,3-dihydropyridazine-4-carboxylic acid exhibits interesting behavior in nonlinear optical applications. Its ability to absorb light in specific wavelengths makes it a candidate for use in optical devices such as switches and sensors. Additionally, its thermal stability has been evaluated under various conditions, demonstrating its suitability for high-temperature applications.

In conclusion, 3-Oxo-6-(m-tolyl)-2,3-dihydropyridazine-4-carboxylic acid is a promising compound with diverse potential applications. Its unique structure and functional groups make it an attractive target for further research in areas such as drug design, material synthesis, and electronic device development. As ongoing studies continue to uncover its properties and capabilities, this compound is likely to play an increasingly important role in both academic and industrial settings.